(R,S,R,S)-Nebivolol
(R,S,R,S)-Nebivolol
Brand Name:
Vulcanchem
CAS No.:
119365-24-1
VCID:
VC0052822
InChI:
InChI=1S/C22H25F2NO4/c23-15-3-7-19-13(9-15)1-5-21(28-19)17(26)11-25-12-18(27)22-6-2-14-10-16(24)4-8-20(14)29-22/h3-4,7-10,17-18,21-22,25-27H,1-2,5-6,11-12H2/t17-,18+,21+,22-
SMILES:
C1CC2=C(C=CC(=C2)F)OC1C(CNCC(C3CCC4=C(O3)C=CC(=C4)F)O)O
Molecular Formula:
C22H25F2NO4
Molecular Weight:
405.4 g/mol
(R,S,R,S)-Nebivolol
CAS No.: 119365-24-1
Cat. No.: VC0052822
Molecular Formula: C22H25F2NO4
Molecular Weight: 405.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 119365-24-1 |
|---|---|
| Molecular Formula | C22H25F2NO4 |
| Molecular Weight | 405.4 g/mol |
| IUPAC Name | (1S)-1-[(2R)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-[[(2R)-2-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl]amino]ethanol |
| Standard InChI | InChI=1S/C22H25F2NO4/c23-15-3-7-19-13(9-15)1-5-21(28-19)17(26)11-25-12-18(27)22-6-2-14-10-16(24)4-8-20(14)29-22/h3-4,7-10,17-18,21-22,25-27H,1-2,5-6,11-12H2/t17-,18+,21+,22- |
| Standard InChI Key | KOHIRBRYDXPAMZ-MTIDIVMFSA-N |
| Isomeric SMILES | C1CC2=C(C=CC(=C2)F)O[C@H]1[C@H](CNC[C@H]([C@@H]3CCC4=C(O3)C=CC(=C4)F)O)O |
| SMILES | C1CC2=C(C=CC(=C2)F)OC1C(CNCC(C3CCC4=C(O3)C=CC(=C4)F)O)O |
| Canonical SMILES | C1CC2=C(C=CC(=C2)F)OC1C(CNCC(C3CCC4=C(O3)C=CC(=C4)F)O)O |
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